molecular formula C6H6N4 B1358701 2-(Methylamino)pyrimidine-4-carbonitrile

2-(Methylamino)pyrimidine-4-carbonitrile

Cat. No.: B1358701
M. Wt: 134.14 g/mol
InChI Key: IKUPYDVSLHBULX-UHFFFAOYSA-N
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Description

2-(Methylamino)pyrimidine-4-carbonitrile is a useful research compound. Its molecular formula is C6H6N4 and its molecular weight is 134.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H6N4

Molecular Weight

134.14 g/mol

IUPAC Name

2-(methylamino)pyrimidine-4-carbonitrile

InChI

InChI=1S/C6H6N4/c1-8-6-9-3-2-5(4-7)10-6/h2-3H,1H3,(H,8,9,10)

InChI Key

IKUPYDVSLHBULX-UHFFFAOYSA-N

Canonical SMILES

CNC1=NC=CC(=N1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-4-pyrimidinecarbonitrile (14.1 g, 101 mmol, prepared according to the procedure of Daves et. al J. Het. Chem. 1964, 1, 130-132) in 100 ml THF was cooled to 0° C. Reaction progress was monitored as aliquots of methylamine solution (in THF, 2.0 M, Aldrich) were added dropwise over the course of 1 h (58 ml+15 ml+15 ml). The mixture was stirred overnight. Additional methylamine solution (15 ml) was added very slowly, and the reaction was stirred 10 min. After concentration, the residue was extracted with EtOAc (400 ml) and saturated aqueous NaHCO3 (15 ml), and the organic layer was washed with 100 ml brine. The combined aqueous layers were extracted with EtOAc again (200 ml), and this organic layer was washed with brine. The combined organic layers were dried over Na2SO4, filtered, and concentrated. The orange solid was packed into a filtration apparatus, and submerged in just enough MeOH to cover the material (15 ml). Orange liquid was allowed to drain by gravity, then under high vacuum. The solid was washed in the same manner with t-BuOMe (15 ml). 2-Methylamino-pyrimidine-4-carbonitrile was obtained as peach-colored “fly-away” crystals. MS: 135.0 (M+1); Calc'd. for C6H6N4—134.14.
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